Cas no 1779480-73-7 (methyl 3-(3-methylphenyl)pyrrolidine-2-carboxylate)

• Product Name: methyl 3-(3-methylphenyl)pyrrolidine-2-carboxylate
• CAS No: 1779480-73-7
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 5836185
• PubChem ID: 105474133
• Update Time: 2025-05-26

methyl 3-(3-methylphenyl)pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-methylphenyl)pyrrolidine-2-carboxylate
• EN300-1070177
• 1779480-73-7

• Inchi： 1S/C13H17NO2/c1-9-4-3-5-10(8-9)11-6-7-14-12(11)13(15)16-2/h3-5,8,11-12,14H,6-7H2,1-2H3
• InChI Key： IPZXIDPWVMTHMZ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C2C=CC=C(C)C=2)CCN1)=O

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 3-(3-methylphenyl)pyrrolidine-2-carboxylate

Introduction to Methyl 3-(3-methylphenyl)pyrrolidine-2-carboxylate (CAS No. 1779480-73-7)

Methyl 3-(3-methylphenyl)pyrrolidine-2-carboxylate, a compound with the chemical formula C₁₃H₁₅NO₂, is a derivative of pyrrolidine and exhibits significant potential in the field of pharmaceutical research. This compound, identified by its CAS number 1779480-73-7, has garnered attention due to its unique structural properties and its promising applications in drug development. The presence of a methylphenyl group and a carboxylate moiety in its molecular structure contributes to its versatility, making it a valuable candidate for further investigation.

The compound's structure consists of a pyrrolidine ring substituted with a carboxylate group at the 2-position and an aromatic ring at the 3-position, which is further substituted with a methyl group. This specific arrangement of functional groups imparts distinct chemical and biological properties, which are being explored in various research studies. The methyl 3-(3-methylphenyl)pyrrolidine-2-carboxylate molecule's ability to interact with biological targets makes it an intriguing subject for medicinal chemistry investigations.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders. Pyrrolidine derivatives have shown promise in this regard, particularly due to their ability to interact with neurotransmitter systems. The methyl 3-(3-methylphenyl)pyrrolidine-2-carboxylate compound is being studied for its potential role in modulating these systems, which could lead to the development of new therapeutic agents.

One of the most notable aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The carboxylate group provides a site for further functionalization, allowing chemists to design derivatives with tailored properties. This flexibility is crucial in drug discovery, where the ability to modify a lead compound can significantly impact its efficacy and pharmacokinetic profile. Researchers are exploring various synthetic routes to incorporate this compound into more sophisticated molecular architectures, aiming to enhance its therapeutic potential.

The pharmacological properties of methyl 3-(3-methylphenyl)pyrrolidine-2-carboxylate are being actively investigated in preclinical studies. Initial findings suggest that this compound may have neuroprotective effects, making it a candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. These diseases are characterized by the degeneration of neurons, and compounds that can protect against neuronal damage are highly sought after. The structural features of methyl 3-(3-methylphenyl)pyrrolidine-2-carboxylate suggest that it could interact with targets involved in neuronal survival and protection.

In addition to its potential applications in neurology, this compound is also being explored for its role in other therapeutic areas. For instance, it has shown promise in studies related to inflammation and pain management. The ability of pyrrolidine derivatives to modulate inflammatory pathways makes them attractive candidates for developing anti-inflammatory drugs. Furthermore, the compound's interaction with pain receptors suggests that it could be used to develop novel analgesics.

The synthesis of methyl 3-(3-methylphenyl)pyrrolidine-2-carboxylate involves several key steps that highlight the ingenuity of modern organic chemistry. The process typically begins with the preparation of a pyrrolidine derivative, which is then functionalized to introduce the carboxylate group and the aromatic ring substitution. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, are often employed to achieve high yields and purity. These methods ensure that the final product is suitable for further biological testing.

The analytical characterization of this compound is another critical aspect of its study. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are used to confirm its structure and purity. These analytical methods provide detailed information about the molecular structure, which is essential for understanding its biological activity. Additionally, computational studies are often performed to predict how the compound will interact with biological targets.

The impact of methyl 3-(3-methylphenyl)pyrrolidine-2-carboxylate on pharmaceutical research is significant and multifaceted. Its unique structural features make it a versatile building block for designing new drugs, while its potential biological activities open up numerous therapeutic possibilities. As research continues, it is expected that more applications for this compound will be discovered, further solidifying its importance in medicinal chemistry.

In conclusion, methyl 3-(3-methylphenyl)pyrrolidine-2-carboxylate (CAS No. 1779480-73-7) is a promising compound with significant potential in pharmaceutical research. Its structural features and biological activities make it an attractive candidate for drug development across various therapeutic areas. As research progresses, this compound is likely to play an increasingly important role in the discovery and development of new therapeutic agents.